Cas no 334778-37-9 (Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate)

• Product Name: Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate
• CAS No: 334778-37-9
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 5747212
• PubChem ID: 10753918
• Update Time: 2025-05-25

Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate
• AKOS024262854
• Ethyl 2-oxo-2-[2-(trifluoromethoxy)phenyl]acetate
• ethyl oxo[2-(trifluoromethoxy)phenyl]acetate
• SCHEMBL2499425
• 334778-37-9
• Ethyl 2-(trifluoromethoxy)benzoylformate
• Ethyl2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate
• Oxo-(2-trifluoromethoxy-phenyl)-acetic acid ethyl ester

• MDL： MFCD22370289
• Inchi： 1S/C11H9F3O4/c1-2-17-10(16)9(15)7-5-3-4-6-8(7)18-11(12,13)14/h3-6H,2H2,1H3
• InChI Key： AQQNQHIWZWZZIR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C(C(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 262.04529325g/mol
• Monoisotopic Mass: 262.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 283.0±40.0 °C at 760 mmHg
• Flash Point: 121.1±22.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate

Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate (CAS No. 334778-37-9): A Comprehensive Overview

Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate (CAS No. 334778-37-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a trifluoromethoxy substituent on a phenyl ring, contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

The Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate molecule is part of a broader class of compounds known for their potential applications in drug discovery and molecular biology. The trifluoromethoxy group, in particular, is a key feature that enhances the compound's lipophilicity and metabolic stability, which are essential attributes for any pharmacologically active molecule. This feature has led to its incorporation in numerous synthetic pathways aimed at developing drugs with improved pharmacokinetic profiles.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in the design of next-generation therapeutics. The CAS No. 334778-37-9 compound exemplifies this trend, as it has been utilized in the synthesis of several promising candidates for treating various diseases. Its structural motif has been particularly effective in modulating biological pathways associated with inflammation, pain, and neurodegeneration.

In academic research, Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate has been employed as a building block for more complex molecules. The ease with which this compound can be functionalized makes it an attractive choice for chemists working on drug development pipelines. For instance, its acetoxy group can be readily modified through various reactions such as esterification, hydrolysis, or oxidation, allowing for the creation of diverse derivatives with tailored biological activities.

The pharmaceutical industry has also shown interest in Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate due to its potential as an intermediate in the production of small-molecule drugs. Several clinical trials have investigated derivatives of this compound for their efficacy in treating conditions such as cancer, autoimmune disorders, and central nervous system disorders. The results have been encouraging, prompting further exploration into its pharmacological properties.

From a synthetic chemistry perspective, Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate offers a versatile platform for exploring new reaction methodologies. Its unique structure allows for innovative approaches in cross-coupling reactions, heterocyclic synthesis, and other advanced chemical transformations. These capabilities are particularly valuable in academic laboratories where cutting-edge synthetic techniques are continuously being developed.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms can significantly alter the electronic properties of molecules, leading to enhanced binding affinity and improved metabolic stability. Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate leverages these benefits by incorporating a trifluoromethoxy group into its structure. This modification has been shown to enhance the compound's interaction with biological targets while minimizing unwanted side effects.

In conclusion, Ethyl 2-oxo-2-(2-(trifluoromethoxy)phenyl)acetate (CAS No. 334778-37-9) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it an indispensable tool for chemists and biologists working on innovative therapeutic solutions. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow even further.